Cas no 301643-62-9 (asparagusin A)
asparagusin A structure
Product Name:asparagusin A
CAS No:301643-62-9
MF:C44H72O17
MW:873.032296180725
CID:2014928
Update Time:2025-04-21
asparagusin A Chemical and Physical Properties
Names and Identifiers
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- asparagusin A
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- Inchi: 1S/C44H72O17/c1-19(17-55-40-37(53)34(50)33(49)29(15-45)59-40)5-8-27-20(2)31-28(58-27)14-25-23-7-6-21-13-22(9-11-43(21,3)24(23)10-12-44(25,31)4)57-42-38(54)35(51)39(30(16-46)60-42)61-41-36(52)32(48)26(47)18-56-41/h19,21-26,28-42,45-54H,5-18H2,1-4H3
- InChI Key: FMQVOTMSKVVBPL-UHFFFAOYSA-N
- SMILES: CC(COC1C(O)C(O)C(O)C(CO)O1)CCC1OC2CC3C(C2C=1C)(C)CCC1C3CCC2C1(C)CCC(OC1C(O)C(O)C(OC3C(O)C(O)C(O)CO3)C(CO)O1)C2
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 61
- XLogP3: 2.379
asparagusin A Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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